Cas no 819075-43-9 (Urea, N'-[[1,4-bis(phenylmethyl)-2-piperazinyl]methyl]-N,N-diethyl-)

• Product Name: Urea, N'-[[1,4-bis(phenylmethyl)-2-piperazinyl]methyl]-N,N-diethyl-
• CAS No: 819075-43-9
• MF: C₂₄H₃₄N₄O
• MW: 394.552965641022
• CID: 702657
• PubChem ID: 11188595
• Update Time: 2025-04-19

Urea, N'-[[1,4-bis(phenylmethyl)-2-piperazinyl]methyl]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N'-[[1,4-bis(phenylmethyl)-2-piperazinyl]methyl]-N,N-diethyl-
• 3-[(1,4-dibenzylpiperazin-2-yl)methyl]-1,1-diethylurea
• 819075-43-9
• DTXSID50458178

• Inchi： 1S/C24H34N4O/c1-3-27(4-2)24(29)25-17-23-20-26(18-21-11-7-5-8-12-21)15-16-28(23)19-22-13-9-6-10-14-22/h5-14,23H,3-4,15-20H2,1-2H3,(H,25,29)
• InChI Key： XVQPPJQEAKQMSA-UHFFFAOYSA-N
• SMILES： O=C(N(CC)CC)NCC1CN(CC2C=CC=CC=2)CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 394.27326172g/mol
• Monoisotopic Mass: 394.27326172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų